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Compound of Interest

Compound Name: 5-(Aminomethyl)piperidin-2-one

Cat. No.: B1337409 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 5-
(Aminomethyl)piperidin-2-one, tailored for researchers, scientists, and drug development

professionals. The following procedures are based on standard laboratory safety protocols and

information from safety data sheets (SDS).

Key Safety and Disposal Information
Proper handling and disposal of 5-(Aminomethyl)piperidin-2-one are critical to ensure

personnel safety and environmental protection. The following table summarizes the key hazard

and disposal information.
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Parameter Information Source

Hazard Class

Acute toxicity, oral (Category

4), Skin irritation (Category 2),

Eye irritation (Category 2),

Specific target organ toxicity —

single exposure (Category 3),

Respiratory system

[1][2]

Signal Word Warning [1][3]

Hazard Statements

H302: Harmful if swallowed,

H315: Causes skin irritation,

H319: Causes serious eye

irritation, H335: May cause

respiratory irritation

[1][2]

Primary Disposal Route

Dispose of contents/container

in accordance with local,

regional, national, and

international regulations.[3][4]

Multiple

Spill Containment

Absorb with liquid-binding

material (e.g., sand,

diatomaceous earth, acid- or

universal binding agents).[3][5]

Multiple

Personal Protective Equipment

(PPE)

Protective gloves, protective

clothing, eye protection, face

protection.[2][3][5][6]

Multiple

Disposal Protocol: A Step-by-Step Guide
The disposal of 5-(Aminomethyl)piperidin-2-one must be conducted in a manner that

minimizes risk to personnel and the environment. Adherence to institutional and local

regulations is mandatory.

1. Personal Protective Equipment (PPE) and Safety Measures:

Eye Protection: Wear chemical safety goggles or a face shield.[3][6]
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Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber).[7]

Body Protection: Wear a laboratory coat and, if necessary, an apron or coveralls.[7]

Respiratory Protection: In case of inadequate ventilation or the generation of dusts, use a

suitable respirator.[3][6]

Ventilation: All handling and disposal procedures should be performed in a well-ventilated

area, preferably within a chemical fume hood.[2][3]

2. Waste Segregation and Collection:

Solid Waste: Collect unadulterated solid 5-(Aminomethyl)piperidin-2-one in a clearly

labeled, sealed container designated for chemical waste.

Contaminated Materials: Any materials contaminated with 5-(Aminomethyl)piperidin-2-one,

such as personal protective equipment, absorbent materials from spills, and empty

containers, must also be collected in a designated and labeled waste container.

Labeling: The waste container must be clearly labeled with the chemical name, "5-
(Aminomethyl)piperidin-2-one," and the appropriate hazard symbols (e.g., "Harmful,"

"Irritant").

3. Spill Management and Cleanup:

Evacuate: In the event of a spill, evacuate non-essential personnel from the area.[3]

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent the spill from spreading and from entering drains or waterways.[3][5][8]

Absorb: For liquid spills, use an inert absorbent material such as sand, vermiculite, or a

commercial chemical absorbent.[3][5] For solid spills, carefully sweep or scoop the material,

avoiding dust generation.

Collect: Place the absorbed or collected material into a designated chemical waste container.
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Decontaminate: Clean the spill area with a suitable solvent (e.g., soap and water), and

collect the decontamination materials as hazardous waste.

4. Final Disposal:

Licensed Waste Disposal: All waste containing 5-(Aminomethyl)piperidin-2-one must be

disposed of through a licensed hazardous waste disposal company. Do not dispose of this

chemical down the drain or in regular trash.[4][7]

Regulatory Compliance: Ensure that all disposal activities comply with local, state, and

federal regulations.[4][7]

Disposal Workflow
The following diagram illustrates the decision-making process and workflow for the proper

disposal of 5-(Aminomethyl)piperidin-2-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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